Cas no 1030477-07-6 (1-2-(Methoxymethyl)-7-methyl1,2,4triazolo1,5-apyrimidin-6-ylethanone)

• Product Name: 1-2-(Methoxymethyl)-7-methyl1,2,4triazolo1,5-apyrimidin-6-ylethanone
• CAS No: 1030477-07-6
• MF: C₁₀H₁₂N₄O₂
• MW: 220.22788143158
• MDL: MFCD11058112
• CID: 4668176
• Update Time: 2025-10-15

1-2-(Methoxymethyl)-7-methyl1,2,4triazolo1,5-apyrimidin-6-ylethanone Chemical and Physical Properties

Names and Identifiers

• 1-[2-(Methoxymethyl)-7-methyl[1,2,4]triazolo-[1,5-a]pyrimidin-6-yl]ethanone
• 1-(2-Methoxymethyl-7-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl)-ethanone
• 1-[2-(Methoxymethyl)-7-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl]ethan-1-one
• 1-[2-(Methoxymethyl)-7-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl]ethanone
• 1-2-(Methoxymethyl)-7-methyl1,2,4triazolo1,5-apyrimidin-6-ylethanone

• MDL： MFCD11058112
• Inchi： 1S/C10H12N4O2/c1-6-8(7(2)15)4-11-10-12-9(5-16-3)13-14(6)10/h4H,5H2,1-3H3
• InChI Key： WHGADUULBTXXOE-UHFFFAOYSA-N
• SMILES： O=C(C)C1=C(C)N2C(=NC(COC)=N2)N=C1

Computed Properties

• Exact Mass: 220.096026g/mol
• Monoisotopic Mass: 220.096026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 220.23g/mol
• XLogP3: -0.1
• Topological Polar Surface Area: 69.4Ų

1-2-(Methoxymethyl)-7-methyl1,2,4triazolo1,5-apyrimidin-6-ylethanone Security Information

• HazardClass：IRRITANT

Additional information on 1-2-(Methoxymethyl)-7-methyl1,2,4triazolo1,5-apyrimidin-6-ylethanone

1-2-(Methoxymethyl)-7-methyl1,2,4triazolo1,5-apyrimidin-6-ylethanone: A Comprehensive Overview

The compound with CAS No. 1030477-07-6, commonly referred to as 1-2-(Methoxymethyl)-7-methyl1,2,4triazolo1,5-apyrimidin-6-ylethanone, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of triazolopyrimidine derivatives, which are known for their diverse biological activities and potential applications in drug discovery. The triazolo[1,5-a]pyrimidine core structure is a key feature of this molecule, contributing to its unique chemical properties and bioactivity.

Recent studies have highlighted the importance of methoxymethyl and methyl substituents in modulating the pharmacokinetic and pharmacodynamic properties of this compound. The methoxymethyl group introduces electron-donating effects, which can enhance the molecule's solubility and stability. Meanwhile, the methyl group at position 7 plays a crucial role in optimizing the compound's lipophilicity, making it more amenable for oral administration. These structural modifications have been shown to significantly improve the compound's bioavailability and therapeutic index.

One of the most promising applications of this compound lies in its potential as an anticancer agent. Preclinical studies have demonstrated that 1-2-(Methoxymethyl)-7-methyl1,2,4triazolo1,5-apyrimidin-6-ylethanone exhibits potent antiproliferative activity against various cancer cell lines. The mechanism of action appears to involve inhibition of key enzymes associated with cell cycle regulation and apoptosis induction. Notably, this compound has shown selectivity towards cancer cells over normal cells, reducing the likelihood of adverse effects.

In addition to its anticancer properties, this compound has also been investigated for its potential antiviral activity. Research indicates that it may inhibit viral replication by targeting essential viral proteins or by modulating host immune responses. This dual functionality underscores the versatility of triazolo[1,5-a]pyrimidine derivatives in addressing multiple therapeutic targets.

The synthesis of 1-2-(Methoxymethyl)-7-methyl1,2,4triazolo1,5-apyrimidin-6-ylethanone involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Key steps include the formation of the triazolo[1,5-a]pyrimidine ring system through cyclization reactions and subsequent functionalization with the methoxymethyl and methyl groups. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to optimize reaction conditions and improve yield.

From an analytical standpoint, this compound has been characterized using a range of spectroscopic techniques including NMR (Nuclear Magnetic Resonance), MS (Mass Spectrometry), and IR (Infrared Spectroscopy). These analyses confirm the molecular structure and purity of the compound. Furthermore, computational modeling studies have provided insights into its three-dimensional conformation and interactions with biological targets.

Looking ahead, ongoing research is focused on further optimizing this compound's pharmacokinetic profile through structural modifications. Researchers are also exploring its combination with other therapeutic agents to enhance efficacy while minimizing side effects. The integration of artificial intelligence (AI) tools in drug design is expected to accelerate this process by predicting optimal structural modifications based on large datasets.

In conclusion, CAS No. 1030477-07-6, or 1-2-(Methoxymethyl)-7-methyl1,2,4triazolo1,5-apyrimidin-6-ylethanone, represents a significant advancement in the development of novel therapeutic agents. Its unique chemical structure and diverse biological activities make it a valuable candidate for further exploration in preclinical and clinical settings.